Cas no 85068-34-4 (3',5'-Bis(trifluoromethyl)propiophenone)

3',5'-Bis(trifluoromethyl)propiophenone structure
85068-34-4 structure
Product Name:3',5'-Bis(trifluoromethyl)propiophenone
CAS No:85068-34-4
MF:C11H8F6O
MW:270.17104434967
MDL:MFCD00009911
CID:90904
PubChem ID:522825
Update Time:2024-10-26

3',5'-Bis(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-Bis(trifluoromethyl)phenyl)propan-1-one
    • 3',5'-Bis(trifluoromethyl)propiophenone
    • 1-[3,5-bis(trifluoromethyl)phenyl]propan-1-one
    • 3,5-Bis(Trifluoromethyl)Propiophenone
    • 1-Propanone, 1-[3,5-bis(trifluoromethyl)phenyl]-
    • VLRWCHKOSBUGMB-UHFFFAOYSA-N
    • 3,5-difluoromethyl)phenylacetone
    • 1-[3,5-Bis(trifluoromethyl)phenyl]-1-propanone
    • KSC654A3B
    • VLRWCHKOSBUGMB-UHFFFAOYSA-
    • SBB005962
    • 1-[3,5-Bis(trifluoromethyl)phenyl]-1-propanone (ACI)
    • 3′,5′-Bistrifluoromethylpropiophenone
    • MFCD00009911
    • UNII-9CXA2S32LC
    • DB-021988
    • 1-[3,5-bis(trifluoromethyl)phenyl]propan-1-one;3',5'-Bis(trifluoromethyl)propiophenone
    • 1-[3,5-Bis(trifluoromethyl)phenyl]-1-propanone #
    • SCHEMBL5898589
    • SY021817
    • NS00058082
    • DTXSID70234138
    • EINECS 285-296-1
    • 3',5'-Bistrifluoromethylpropiophenone
    • 1-[3,5-bis(trifluoromethyl)phenyl]-propan-1-one
    • 3 inverted exclamation mark ,5 inverted exclamation mark -Bis(trifluoromethyl)propiophenone
    • AC-11418
    • 85068-34-4
    • InChI=1/C11H8F6O/c1-2-9(18)6-3-7(10(12,13)14)5-8(4-6)11(15,16)17/h3-5H,2H2,1H3
    • 9CXA2S32LC
    • A841189
    • DS-15796
    • AKOS015852850
    • CS-0152657
    • MDL： MFCD00009911
    • Inchi： 1S/C11H8F6O/c1-2-9(18)6-3-7(10(12,13)14)5-8(4-6)11(15,16)17/h3-5H,2H2,1H3
    • InChI Key： VLRWCHKOSBUGMB-UHFFFAOYSA-N
    • SMILES： O=C(CC)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1
    • BRN： 7484754

Computed Properties

  • Exact Mass: 270.04800
  • Monoisotopic Mass: 270.047934
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: liquid
  • Density: 1.321±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 185.2±35.0 ºC (760 Torr),
  • Flash Point: 76.1±0.0 ºC,
  • Refractive Index: n20/D 1.4245(lit.)
  • Solubility: Almost insoluble (0.046 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 4.31690
  • Solubility: Not determined

3',5'-Bis(trifluoromethyl)propiophenone Security Information

  • Signal Word：Warning
  • Hazard Statement： H227-H315-H319-H335
  • Warning Statement： P305+P351+P338
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/38
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C

3',5'-Bis(trifluoromethyl)propiophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3',5'-Bis(trifluoromethyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
001103-5g
3',5'-Bis(trifluoromethyl)propiophenone
 85068-34-4 98%
5g
 812CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DI431-1g
3',5'-Bis(trifluoromethyl)propiophenone
 85068-34-4 98%
1g
 64.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DI431-5g
3',5'-Bis(trifluoromethyl)propiophenone
 85068-34-4 98%
5g
 218.0CNY 2021-07-10
Fluorochem
006038-1g
3',5'-Bis(trifluoromethyl)propiophenone
 85068-34-4 98%
1g
 ￡10.00 2022-03-01
Fluorochem
006038-5g
3',5'-Bis(trifluoromethyl)propiophenone
 85068-34-4 98%
5g
 ￡19.00 2022-03-01
Fluorochem
006038-10g
3',5'-Bis(trifluoromethyl)propiophenone
 85068-34-4 98%
10g
 ￡33.00 2022-03-01
Fluorochem
006038-25g
3',5'-Bis(trifluoromethyl)propiophenone
 85068-34-4 98%
25g
 ￡68.00 2022-03-01
Ambeed
A224352-1g
1-(3,5-Bis(trifluoromethyl)phenyl)propan-1-one
 85068-34-4 98%
1g
 $14.0 2025-04-16
Ambeed
A224352-5g
1-(3,5-Bis(trifluoromethyl)phenyl)propan-1-one
 85068-34-4 98%
5g
 $25.0 2025-04-16
Ambeed
A224352-10g
1-(3,5-Bis(trifluoromethyl)phenyl)propan-1-one
 85068-34-4 98%
10g
 $40.0 2025-04-16

3',5'-Bis(trifluoromethyl)propiophenone Production Method

Production Method 1

742097-70-7 742097-70-7
85068-34-4 85068-34-4
Reaction Conditions
Reference
Thiourea inhibitors of herpes viruses. Part 2: N-benzyl-N'-arylthiourea inhibitors of CMV
Bloom, Jonathan D.; Dushin, Russell G.; Curran, Kevin J.; Donahue, Fran; Norton, Emily B.; et al, Bioorganic & Medicinal Chemistry Letters, 2004, 14(13), 3401-3406

3',5'-Bis(trifluoromethyl)propiophenone Raw materials

3',5'-Bis(trifluoromethyl)propiophenone Preparation Products

3',5'-Bis(trifluoromethyl)propiophenone Related Literature

Related Categories

85068-34-4 (3',5'-Bis(trifluoromethyl)propiophenone) Related Products

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk